4-((1-((1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine

• IUPAC Name: 4-cyclopropyl-6-[[1-(1H-imidazol-5-ylsulfonyl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C16H21N5O3S/c22-25(23,16-8-17-10-20-16)21-5-3-12(4-6-21)9-24-15-7-14(13-1-2-13)18-11-19-15/h7-8,10-13H,1-6,9H2,(H,17,20)
• InChI Key: KUEMHXQYYLFBKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)S(=O)(=O)C4=CN=CN4
• Molecular Formula: C16H21N5O3S
• Molecular Weight: 363.4 g/mol

Description

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The specific physical and chemical properties of “4-((1-((1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine” are not provided in the available resources.

Scientific Research Applications

Synthesis Methods and Chemical Properties

• Studies have shown that new imidazo[1,2-a]pyridines substituted at the 3-position were synthesized as potential antisecretory and cytoprotective agents, indicating a methodology for creating compounds with specific biological activities (Starrett et al., 1989).
• Another research highlighted the facile synthesis of novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing a sulfonyl moiety, discussing their antimicrobial activity and indicating a strategy for developing compounds with potential antibacterial properties (Ammar et al., 2004).

Biological Activities

• Imidazopyrazole derivatives were synthesized and screened for their antioxidant properties, showing that some of these compounds exhibited promising antioxidant activities. This suggests the potential for these compounds in combating oxidative stress-related diseases (Gouda, 2012).
• The synthesis of bioactive sulfonamide and amide derivatives incorporating imidazo[1,2-b]pyridazine moiety and their screening for antimicrobial, antifungal, and antimalarial activity highlight the therapeutic potential of such compounds in treating various infections (Bhatt et al., 2016).

Applications in Medicinal Chemistry

• Research on thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives as potent antitumor and antibacterial agents underscores the significance of such compounds in developing new therapies for cancer and bacterial infections (Hafez et al., 2017).
• Microwave-assisted synthesis of new sulfonyl hydrazones, their screening for biological activities, and investigation of structure–activity relationship provide insights into designing and optimizing compounds for enhanced biological efficacy (Karaman et al., 2016).

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on their specific structures and the biological targets they interact with. The mechanism of action for “4-((1-((1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine” is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with imidazole-containing compounds can vary widely depending on their specific structures. The safety and hazards of “4-((1-((1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)-6-cyclopropylpyrimidine” are not detailed in the available resources.